Cas no 892501-90-5 (N-methyl-N-4-(pyridin-2-yloxy)benzylamine)

• Product Name: N-methyl-N-4-(pyridin-2-yloxy)benzylamine
• CAS No: 892501-90-5
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 714493
• PubChem ID: 18525833
• Update Time: 2025-06-09

N-methyl-N-4-(pyridin-2-yloxy)benzylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[4-(pyridin-2-yloxy)benzyl]amine
• Benzenemethanamine,N-methyl-4-(2-pyridinyloxy)-
• N-methyl-1-(4-pyridin-2-yloxyphenyl)methanamine
• 892501-90-5
• N-Methyl-1-{4-[(pyridin-2-yl)oxy]phenyl}methanamine
• FT-0761232
• DTXSID10594586
• MS-22390
• methyl({[4-(pyridin-2-yloxy)phenyl]methyl})amine
• N-Methyl-N-[4-(pyridin-2-yloxy)benzyl]amine,97%
• DB-058167
• N-methyl-N-4-(pyridin-2-yloxy)benzylamine

• Inchi： 1S/C13H14N2O/c1-14-10-11-5-7-12(8-6-11)16-13-4-2-3-9-15-13/h2-9,14H,10H2,1H3
• InChI Key： AFHNQZMRTDPSDR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CN=1)C1C=CC(=CC=1)CNC

Computed Properties

• Exact Mass: 214.11100
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 138 °C
• Flash Point: 153.7±23.7 °C
• Refractive Index: 1.569
• PSA: 34.15000
• LogP: 2.98420
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-methyl-N-4-(pyridin-2-yloxy)benzylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-methyl-N-4-(pyridin-2-yloxy)benzylamine

Professional Introduction to Compound with CAS No. 892501-90-5 and Product Name: N-methyl-N-4-(pyridin-2-yloxy)benzylamine

The compound with CAS No. 892501-90-5 and the product name N-methyl-N-4-(pyridin-2-yloxy)benzylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecular structure, characterized by a benzylamine core substituted with a pyridine ring, positions it as a promising candidate for further exploration in medicinal chemistry.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic compounds in designing novel therapeutic agents. The presence of the pyridine moiety in N-methyl-N-4-(pyridin-2-yloxy)benzylamine not only enhances its solubility and bioavailability but also imparts specific interactions with biological targets. This has led to increased interest in its potential role in modulating various biological pathways, particularly those involved in neurological and cardiovascular diseases.

The benzylamine group is another critical feature of this compound, known for its ability to interact with enzymes and receptors in a highly specific manner. Studies have shown that benzylamine derivatives exhibit significant pharmacological activity, making them valuable scaffolds for drug discovery. The combination of the pyridine and benzylamine moieties in N-methyl-N-4-(pyridin-2-yloxy)benzylamine creates a unique pharmacophore that could be leveraged to develop drugs with enhanced efficacy and reduced side effects.

In the context of contemporary pharmaceutical research, the synthesis and characterization of N-methyl-N-4-(pyridin-2-yloxy)benzylamine have been areas of intense investigation. Advanced synthetic methodologies have been employed to optimize the yield and purity of this compound, ensuring that it meets the stringent requirements for preclinical and clinical studies. The use of modern spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography has provided invaluable insights into its molecular structure and properties.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyridine ring is known to interact with neurotransmitter receptors, suggesting that N-methyl-N-4-(pyridin-2-yloxy)benzylamine could serve as a precursor for drugs targeting conditions such as depression, anxiety, and Parkinson's disease. Preliminary computational studies have indicated that this compound exhibits high binding affinity for certain serotonin receptors, which are implicated in mood regulation.

Furthermore, the benzylamine group's ability to cross the blood-brain barrier makes N-methyl-N-4-(pyridin-2-yloxy)benzylamine an attractive candidate for central nervous system (CNS) drug development. This property is particularly important for treating neurological conditions where compounds must reach their target sites within the brain efficiently. The dual functionality of this compound—its capacity to interact with both enzymatic and receptor targets—makes it a versatile tool for medicinal chemists.

Recent advancements in drug delivery systems have also opened new avenues for utilizing N-methyl-N-4-(pyridin-2-yloxy)benzylamine effectively. Nanotechnology-based delivery platforms have shown promise in enhancing the bioavailability and targeted delivery of therapeutic agents. By incorporating this compound into such systems, researchers aim to improve its pharmacokinetic properties, thereby increasing its therapeutic potential.

The role of computational chemistry in designing and optimizing drug candidates cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding interactions between N-methyl-N-4-(pyridin-2-yloxy)benzylamine and its biological targets. These simulations have not only helped in understanding its mechanism of action but also guided the modification of its structure to enhance its efficacy. Such computational approaches are integral to modern drug discovery pipelines.

Another area where this compound shows promise is in cardiovascular research. The pyridine moiety has been identified as a key structural element in compounds that modulate blood pressure and cholesterol levels. By studying N-methyl-N-4-(pyridin-2-yloxy)benzylamine, researchers hope to gain insights into how similar molecules can be designed to address cardiovascular diseases more effectively.

The synthesis of analogs derived from N-methyl-N-4-(pyridin-2-yloxy)benzylamine is an ongoing area of research aimed at identifying more potent and selective therapeutic agents. By systematically modifying various functional groups within its structure, scientists can explore new pharmacological profiles without compromising its core pharmacophore. This iterative approach is crucial for developing drugs that meet the evolving needs of patients.

In conclusion, N-methyl-N-4-(pyridin-2-yloxy)benzylamine represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features, combined with recent advancements in synthetic methodologies and computational chemistry, position it as a promising candidate for future drug development. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a pivotal role in addressing some of the most pressing health challenges today.